Cas no 29883-15-6 (Amygdalin)

• Product Name: Amygdalin
• CAS No: 29883-15-6
• MF: C₂₀H₂₇NO₁₁
• MW: 457.4285
• MDL: MFCD00006598
• CID: 53540
• PubChem ID: 24891046
• Update Time: 2025-09-01

Amygdalin Chemical and Physical Properties

Names and Identifiers

• D(-)-Amygdalin hydrate
• 6-O-BETA-D-GLUCOSIDO-BETA-D-GLUCOSIDE
• AMYGDALIN
• BENZENEACETONITRILE-[(6-O-BETA-D-GLUCOPYRANOSYL-BETA-D-GLUCOPYRANOSYL)OXY]-, (R)-
• D(-)-AMYGDALIN
• D-AMYGDALIN
• D-MANDELONITRILE 6-O-BETA-D-GLUCOSIDO-BETA-D-GLUCOSIDE
• D-MANDELONITRILE 6-O-BETA-D-GLUCOSIDO-BETA-D-GLUCOSIDE D-MANDELONITRILE BETA-GENTIOBIOSIDE
• D-MANDELONITRILE-BETA-D-GLUCOSIDO-6-BETA-D-GLUCOSIDE
• D-MANDELONITRILE-BETA-GENTIOBIOSIDE
• GLUCOPRUNASIN
• LAETRILE
• MANDELONITRILE GENTIOBIOSIDE
• (r)-alpha-((6-o-beta-d-glucopyranosyl-beta-d-glucopyranosyl)oxy)benzeneaceto
• (r)-alpha-((6-o-beta-d-glucopyranosyl-beta-d-glucopyranosyl)oxy)benzeneacetonit
• (r)-oxy)
• (r)-y)
• amygdaloside
• benzeneacetonitrile,alpha-((6-o-beta-d-glucopyranosyl-beta-d-glucopyranosyl)
• benzeneacetonitrile,alpha-((6-o-beta-d-glucopyranosyl-beta-d-glucopyranosyl)ox
• AMYGDALIN(P)
• D-AMYGLADIN
• D-Mandelonitrile 6-O-β-D-glucosido-β-D-glucoside
• D-Mandelonitrile-β-gentiobioside
• Mygdalin
• Nitrilosides
• rile
• vitamin b17
• D-(-)-Amygdalin
• (R)-Amygdalin
• (R)-Amygdaloside
• (R)-Laenitrile
• (2R)-2-Phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-y
• [ "Amygdaloside", " Glucoprunasin" ]
• D(-)-Mandelonitrile-beta-D-gentiobioside
• 214UUQ9N0H
• R-Amygdalin
• Mandelonitrile-beta-gentiobioside
• (2R)-[(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy](phenyl)acetonitrile
• (R)-2-phenyl-2-(((2R,3R,4S,5S,6R)-3,4,5-
• Semen Armeniacae Amarum P.E
• CCG-269308
• A820093
• Mandelonitrile beta Gentiobioside
• (-)-D-mandelonitrile beta-D-gentiobioside
• HSDB 3559
• D-(-)-mandelonitrile-beta-D-gentiobioside
• 29883-15-6
• AMYGDALIN [HSDB]
• Benzeneacetonitrile, alpha-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-, (R)-
• AMYGDALIN [WHO-DD]
• DTXSID00897159
• UNII-214UUQ9N0H
• NSC251222
• AMYGDALIN [MI]
• MLS002473175
• AC-27315
• (2R)-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)(phenyl)acetonitrile
• bmse000139
• EINECS 249-925-3
• Amygdalin (Vitamin B17)
• CHEBI:17019
• NSC 15780
• s2260
• 5-17-08-00118 (Beilstein Handbook Reference)
• SMR001397267
• NSC-15780
• HMS2205O07
• Benzeneacetonitrile,a-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-, (aR)-
• (2R)-2-phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyacetonitrile
• (R)-alpha-((6-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy)benzeneacetonitrile
• HY-N0190
• XUCIJNAGGSZNQT-JHSLDZJXSA-N
• NS00015336
• AMY33421
• CS-6162
• (R)-2-phenyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)acetonitrile
• (2R)-((6-O-.BETA.-D-GLUCOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)(PHENYL)ACETONITRILE
• BRN 0066856
• CHEMBL461727
• DTXCID701326581
• AKOS016034288
• SMP1_000103
• SCHEMBL131406
• (R)-ALPHA-((6-O-BETA-D-GLUCOPYRANOSYL-BETA-D-GLUCOPYRANOSYL)OXY)BENZENEACETONITR ILE
• C08325
• Q410215
• DS-7377
• (R)-alpha-((6-O-beta-D-glucopyranosyl-beta-D- glucopyranosyl)oxy)benzeneacetonitrile
• Benzeneacetonitrile, (R)-
• CHEMBL2007233
• NSC15780
• Mandelonitrile-.beta.-gentiobioside
• NCI60_001147
• D(-)-Mandelonitrile-.beta.-D-gentiobioside
• BCP28269
• Benzeneacetonitrile, .alpha.-[(6-O-.beta.-D-glucopyranosyl-.beta.-D-glucopyranosyl)oxy]-, (R)-
• Mandelonitrile ?-gentiobioside
• Benzeneacetonitrile, .alpha.-((6-O-.beta.-D-glucopyranosyl-.beta.-D-glucopyranosyl)oxy)-, (R)-
• Peach Kernel Extract
• BRD-K03504028-001-07-6
• Amygdalin

• MDL： MFCD00006598
• Inchi： 1S/C20H27NO11/c21-6-10(9-4-2-1-3-5-9)30-20-18(28)16(26)14(24)12(32-20)8-29-19-17(27)15(25)13(23)11(7-22)31-19/h1-5,10-20,22-28H,7-8H2/t10-,11+,12+,13+,14+,15-,16-,17+,18+,19+,20+/m0/s1
• InChI Key： XUCIJNAGGSZNQT-JHSLDZJXSA-N
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H])O[H])O[C@@]([H])(C#N)C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 0066856

Computed Properties

• Exact Mass: 457.15800
• Monoisotopic Mass: 457.158411
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Formal charge: 0
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 12
• Functional 3D ring Count: 3
• isomeric RMSD: 1.2
• CID conformational isomer Count: 189
• Topological Polar Surface Area: 202
• Surface Charge: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 202
• Functional 3D Donor Count: 7
• Rotatable Bond Count: 9.4
• Molecular Weight: 457.4

Experimental Properties

• Color/Form: Powder
• Density: 1.4474 (rough estimate)
• Melting Point: 223-226ºC
• Boiling Point: 563.27°C (rough estimate)
• Flash Point: 403.3°C
• Refractive Index: -40 ° (C=2, H2O)
• Solubility: H2O: 0.1 g/mL hot, clear to very faintly turbid, colorless
• Water Partition Coefficient: 83G/L(25ºC)
• PSA: 202.32000
• LogP: -3.10802
• Merck: 14,597
• Specific Rotation: -38.5º(C=4,H2O)
• Optical Activity: [α]20/D −39±2°, c = 2% in H2O
• Solubility: water

Amygdalin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-21
• RTECS：OO8450000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyanogenic glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether